2-(4-fluorophenyl)-7-{[(2-fluorophenyl)methyl]sulfanyl}-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one

Specification

• CAS No.: 1040681-50-2
• Molecular Formula: C18H12F2N4OS
• Molecular Weight: 370.4 g/mol
• IUPAC Name: 2-(4-fluorophenyl)-7-[(2-fluorophenyl)methylsulfanyl]-5H-pyrazolo[1,5-d][1,2,4]triazin-4-one
• Standard InChI: InChI=1S/C18H12F2N4OS/c19-13-7-5-11(6-8-13)15-9-16-17(25)21-22-18(24(16)23-15)26-10-12-3-1-2-4-14(12)20/h1-9H,10H2,(H,21,25)
• Standard InChI Key: TYBGGTKLJZSLHI-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CSC2=NNC(=O)C3=CC(=NN32)C4=CC=C(C=C4)F)F
• Canonical SMILES: C1=CC=C(C(=C1)CSC2=NNC(=O)C3=CC(=NN32)C4=CC=C(C=C4)F)F

Introduction

The compound 2-(4-fluorophenyl)-7-{[(2-fluorophenyl)methyl]sulfanyl}-4H,5H-pyrazolo[1,5-d]triazin-4-one is a complex organic molecule featuring a pyrazolo-triazinone core with fluorophenyl substituents. This structure suggests potential applications in medicinal chemistry, given the biological activities often associated with similar heterocyclic compounds.

Synthesis Methods

While specific synthesis methods for 2-(4-fluorophenyl)-7-{[(2-fluorophenyl)methyl]sulfanyl}-4H,5H-pyrazolo[1,5-d]triazin-4-one are not detailed in the search results, compounds with similar structures are often synthesized through condensation reactions involving appropriate precursors such as hydrazines and aldehydes or ketones.

Biological Activities

Heterocyclic compounds like pyrazolo-triazinones are known for their broad spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The presence of fluorophenyl groups may enhance these activities by increasing lipophilicity, which can improve cellular penetration and interaction with biological targets.

Data Tables

Given the lack of specific data on 2-(4-fluorophenyl)-7-{[(2-fluorophenyl)methyl]sulfanyl}-4H,5H-pyrazolo[1,5-d]triazin-4-one, a general overview of related compounds can be provided:

Compound Type	Biological Activity	Structural Features
Pyrazolo-triazinones	Antimicrobial, anticancer, anti-inflammatory	Fused heterocyclic rings, fluorophenyl substituents
Triazolo-pyrimidines	Antimicrobial, anticancer	Triazole and pyrimidine rings, fluorophenyl substituents
Pyrazolines	Various biological activities	Pyrazoline ring, potential for fluorophenyl substitution

Research Findings

Research on heterocyclic compounds like pyrazolo-triazinones highlights their potential in medicinal chemistry. The incorporation of fluorine atoms and sulfanyl groups can enhance biological activity by modifying the compound's lipophilicity and interaction with biological targets.